N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide

• IUPAC Name: N-ethyl-N-(3-methylphenyl)-1-methylsulfonylazetidine-3-carboxamide
• InChI: InChI=1S/C14H20N2O3S/c1-4-16(13-7-5-6-11(2)8-13)14(17)12-9-15(10-12)20(3,18)19/h5-8,12H,4,9-10H2,1-3H3
• InChI Key: UGYKOHQSVXMPTN-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC(=C1)C)C(=O)C2CN(C2)S(=O)(=O)C
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide, also known as MTEDA, is a chemical compound that has attracted significant attention in the field of medicinal chemistry due to its potential applications in drug discovery.

Mechanism of Action

The mechanism of action of N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide is not fully understood. However, it has been proposed that the compound may act by binding to specific receptors or enzymes and modulating their activity.
Biochemical and Physiological Effects:
N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide has been shown to exhibit inhibitory activity against cathepsin K, which is involved in bone resorption. This suggests that N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide may have potential applications in the treatment of bone-related disorders such as osteoporosis. N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide has also been reported to exhibit activity against certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide in lab experiments is its relatively simple synthesis method. However, one limitation is that the compound can be difficult to purify due to its high polarity.

Future Directions

There are several potential future directions for research on N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide. One area of investigation could be the development of N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide-based drugs for the treatment of bone-related disorders. Another potential direction could be the identification of additional enzymes or receptors that N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide may interact with. Additionally, further studies could be conducted to explore the potential anticancer activity of N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide.

Synthesis Methods

N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide can be synthesized through a multistep process involving the reaction of m-tolylmagnesium bromide with N-ethyl-3-bromopropionamide followed by the reaction of the resulting intermediate with methanesulfonyl chloride. The final step involves the cyclization of the intermediate with triethylamine to yield N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide.

Scientific Research Applications

N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide has been investigated for its potential applications in drug discovery. It has been reported to exhibit inhibitory activity against certain enzymes, such as cathepsin K, which is involved in bone resorption. N-ethyl-1-(methylsulfonyl)-N-(m-tolyl)azetidine-3-carboxamide has also been studied for its potential as a ligand for G protein-coupled receptors.